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Compound of Interest

Compound Name: Jasmoside

Cat. No.: B15590955 Get Quote

For researchers, scientists, and drug development professionals working with Jasmoside, a

thorough understanding of safety protocols and handling procedures is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for Jasmoside is not readily available, the following

guidance is based on data from structurally related compounds such as Jasmonic Acid, Methyl

Jasmonate, and Jasmonic Acid-Isoleucine. It is crucial to handle Jasmoside with the same

precautions as these related compounds.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling Jasmoside to prevent

skin and eye contact, inhalation, and ingestion.[1]
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PPE Category Item Specification

Eye/Face Protection Safety Glasses or Goggles

Chemical safety glasses or

goggles should be worn to

protect from splashes.[1]

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Leather and

cotton gloves are not suitable.

[1]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

clothing and skin.[1]

Respiratory Protection Respirator

In case of potential

aerosolization or handling of

powders, a NIOSH-approved

respirator should be used in a

well-ventilated area or a

chemical fume hood.

Operational Plan
A clear operational plan is critical for the safe handling and storage of Jasmoside.

Storage
Container: Keep the container tightly closed.[2]

Environment: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Store away from strong oxidizing agents.[2]

Handling
Ventilation: Use in a well-ventilated area or under a chemical fume hood.
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Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[3]

Spill Procedure:

Evacuate and Ventilate: For large spills, evacuate the area and ensure adequate

ventilation.[1]

Containment: Use an inert absorbent material like vermiculite or sand to contain the spill.

Cleanup: Carefully collect the absorbent material and place it into a designated hazardous

waste container.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water. All cleaning materials must be disposed of as hazardous waste.[1]

Disposal Plan
Proper disposal of Jasmoside and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization:

Unused Product: Treat as hazardous chemical waste.[1]

Contaminated Materials: Any materials that have come into contact with Jasmoside (e.g.,

pipette tips, gloves, bench paper) should be considered contaminated waste.[1]

Solutions: The disposal method for solutions will be determined by the hazards of the

solvent used.[1]

Waste Segregation and Containment:

Do not mix with other chemical waste.

Collect solid waste in a designated, properly labeled, and sealed container.[1]
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Collect liquid waste in a compatible, leak-proof container with a secure cap, clearly labeled

with the chemical name and associated hazards.[1]

Disposal Route: Arrange for disposal through a certified hazardous waste management

provider in accordance with local, state, and federal regulations.[1]

Data Presentation
Physical and Chemical Properties of Jasmonic Acid
As a proxy for Jasmoside, the properties of Jasmonic Acid are summarized below.

Property Value

Molecular Formula C₁₂H₁₈O₃

Molecular Weight 210.27 g/mol [4]

Appearance Colorless to pale yellow liquid[5]

Boiling Point 160 °C at 0.7 mmHg[6]

Density 1.1 g/cm³[6]

Toxicity Profile
Specific quantitative toxicity data for Jasmoside is not available. The information below is

based on related compounds and should be used for general guidance. A lower LD50 value is

indicative of higher toxicity.[7]
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Compound GHS Hazard Statements Acute Toxicity (Oral)

Methyl Jasmonate

Harmful if swallowed (H302),

Causes serious eye irritation

(H319).[2]

No specific LD50 data found.

Jasmine Essence

Harmful if swallowed (H302),

May be fatal if swallowed and

enters airways (H304), Causes

skin irritation (H315), Causes

serious eye irritation (H319),

May cause respiratory irritation

(H335), Toxic to aquatic life

with long lasting effects

(H411).[8]

LD50 (oral, rat) for

components: Terpineol: 4300

mg/kg, Linalyl acetate: 13934

mg/kg, Phenethyl alcohol:

1750 mg/kg, Benzyl acetate:

2490 mg/kg.[8]

Jasmonic Acid May cause irritation.[4] No specific LD50 data found.

Experimental Protocols & Visualizations
Jasmonic Acid Signaling Pathway
The Jasmonic Acid (JA) signaling pathway is a crucial component of plant defense and

development. Environmental stresses trigger the synthesis of JA, which is then converted to its

bioactive form, JA-Ile. This molecule initiates a signaling cascade by promoting the degradation

of JAZ repressor proteins, leading to the activation of transcription factors that regulate JA-

responsive genes.[9]

Caption: The Jasmonic Acid (JA) signaling pathway, from stimulus to physiological response.

Experimental Workflow for Handling Jasmoside
The following workflow provides a step-by-step guide for the safe handling of Jasmoside in a

laboratory setting, from preparation to disposal.
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Preparation

Experimentation

Cleanup & Disposal

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Prepare work area
(Fume hood, spill kit ready)

3. Weigh Jasmoside

4. Perform experiment
(e.g., solution preparation, cell treatment)

5. Decontaminate work surfaces

6. Segregate waste
(Solid vs. Liquid)

7. Label hazardous waste containers

8. Store waste in designated area

9. Doff PPE

10. Wash hands thoroughly
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Caption: A procedural workflow for the safe handling and disposal of Jasmoside in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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